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Compound of Interest

Compound Name: 6-ROX hydrochloride

Cat. No.: B15554228

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 6-Carboxy-X-rhodamine (6-ROX) hydrochloride is a high-performance fluorescent
dye, not a therapeutic agent. This guide details its principles of operation in common
biochemical applications and explores a specific, research-oriented mechanism of action. It is
not intended to suggest or endorse any therapeutic use.

Executive Summary

6-Carboxy-X-rhodamine (6-ROX) is a photostable, red-emitting fluorophore widely utilized in
molecular biology and biochemical assays. Its primary function is not pharmacological, but
rather as a fluorescent label and a passive reference standard. Its utility stems from its bright
fluorescence, resistance to photobleaching, and spectral properties that are independent of pH
in the physiological range.[1] This guide elucidates the fundamental principles behind its major
applications, including its role in quantitative PCR (QPCR), covalent labeling of biomolecules,
and its function as a research probe for cyclooxygenase-2 (COX-2) activity.

Physicochemical and Spectroscopic Properties

6-ROX and its derivatives are valued for their distinct and reliable fluorescent characteristics.
The key quantitative properties are summarized below.
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Property Value Notes
For the free carboxylic acid
Molecular Formula C33H30N20s
form.
For the free carboxylic acid
Molecular Weight 534.61 g/mol form.[2] The succinimidyl ester
(SE) form is 631.67 g/mol .[3]
o ) The peak absorption
Excitation Maximum (Aex) ~570 - 578 nm
wavelength.[2][3][4]
o ) The peak fluorescence
Emission Maximum (Aem) ~591 - 604 nm

emission wavelength.[2][3][4]

Molar Extinction Coefficient (g)

~82,000 - 88,000 M~cm™1

A measure of how strongly the
molecule absorbs light at its

excitation maximum.[2][3]

Fluorescence Quantum Yield

(®)

Represents a high efficiency of
converting absorbed photons
into emitted fluorescent

photons.[3]

Recommended Storage

-20°C, protected from light,

desiccated

To prevent degradation,
especially for the reactive NHS

ester form.[5]

Principles of Operation and Core Applications

The utility of 6-ROX is centered on its robust fluorescent signal. This property is harnessed in

several critical laboratory techniques.

Passive Reference Dye in Quantitative PCR (qPCR)

In gPCR, 6-ROX serves as a passive reference dye to normalize for non-PCR-related

fluctuations in fluorescence.[6] Well-to-well variations caused by pipetting inaccuracies,

condensation, or optical path differences can affect the reporter dye signal (e.g., FAM, SYBR

Green). Since the fluorescence of 6-ROX is stable and does not participate in the PCR

reaction, it provides a constant signal.[4][5] The gPCR instrument software divides the reporter
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dye's emission intensity by the ROX emission intensity to obtain a normalized value (Rn),
thereby increasing data precision and reproducibility.[5][6]

Raw Fluorescence Data

Reporter Dye Signal

(e.g., FAM) 6-ROX Signal

- Constant fluorescence

- Variable due to amplification _ Affected by well variations

- Affected by well variations

Input  Reference

Instrument| Software Processing

Normalization
Rn = Reporter Signal / ROX Signal

Normalized Reporter Signal (Rn)
- Corrected for non-PCR variations
- Accurate quantification

1. Prepare Biomolecule
(Protein or Amine-Oligo)

in pH 8.3-8.5 Buffer 3. Mix & Incubate 4. Purify Conjugate
(1 hr, Room Temp, Dark) (e.g., HPLC, Desalting Column) Labeled Biomolecule
2. Prepare 6-ROX NHS Ester Forms stable amide bond Removes free dye
in Anhydrous DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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